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Compound of Interest

3-(Methylsulfonyl)benzylamine
Compound Name:

hydrochloride

Cat. No. 8580239

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling and
appropriate storage of 3-(Methylsulfonyl)benzylamine hydrochloride (CAS No. 855267-50-
4). Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and
maintain the integrity of the compound for research and development purposes. It is important
to note that the toxicological properties of this specific compound have not been fully
investigated, warranting a cautious approach to its handling.[1]

Compound Identification and Properties
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Property Value Source
CAS Number 855267-50-4 [1][2][3]
Molecular Formula C8H12CINO2S [3]
Molecular Weight 221.71 g/mol [3]
[3-
IUPAC Name (methylsulfonyl)phenyllmethan  [2]
amine;hydrochloride
Physical Form Solid [2]
Purity Typically 297% [2]
Melting Point 248-254 °C [3]

Hazard Identification and Safety Precautions

3-(Methylsulfonyl)benzylamine hydrochloride is classified as a hazardous substance. The

following table summarizes its hazard statements as per the Globally Harmonized System

(GHS).

Hazard Statement Code

Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Signal Word: Warning[2][3]

It is imperative to handle this compound with appropriate personal protective equipment (PPE)

in a well-ventilated area, preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling this compound to determine the

necessary level of protection. The following PPE is recommended:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

To prevent eye irritation or
serious eye damage from

splashes or airborne particles.

[1]

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

To prevent skin contact and

irritation.[1]

Body Protection

A laboratory coat and, if
necessary, chemical-resistant

boots.

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

An appropriate respirator
should be worn if ventilation is
inadequate or if dust is

generated.

To prevent respiratory tract
irritation from inhaling dust or

vapors.[1]

Handling and Experimental Protocols
General Handling Workflow

The following diagram illustrates a safe workflow for handling 3-(Methylsulfonyl)benzylamine

hydrochloride in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://matrix.staging.1int.co.uk/sds/MxMSDS_012546.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_012546.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_012546.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_012546.pdf
https://www.benchchem.com/product/b580239?utm_src=pdf-body
https://www.benchchem.com/product/b580239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Start: Review SDS and SOPs

\

Don appropriate PPE

\

Prepare well-ventilated workspace (fume hood)

Carefully weigh the solid compound

A4

Dissolve in a suitable solvent

Y

Perform experimental procedure

Cleanup and Disposal

Decontaminate workspace and equipment

Dispose of waste in a designated, labeled container

Remove and dispose of/clean PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 3-(Methylsulfonyl)benzylamine hydrochloride.

Experimental Protocol: Weighing and Solution

Preparation

Objective: To accurately weigh the solid compound and prepare a stock solution.

Methodology:
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e Ensure the balance is in a draft-free enclosure.
e Place a clean, dry weighing vessel on the balance and tare.

o Carefully transfer the desired amount of 3-(Methylsulfonyl)benzylamine hydrochloride to
the weighing vessel using a spatula. Avoid generating dust.

e Record the exact weight.
e |n a fume hood, add a small amount of the desired solvent to a volumetric flask.
o Carefully transfer the weighed solid into the volumetric flask.

» Rinse the weighing vessel with a small amount of the solvent and add the rinsing to the
volumetric flask to ensure a complete transfer.

e Add the solvent to the volumetric flask until it is about half-full.

o Swirl the flask gently or use a magnetic stirrer to dissolve the compound completely.

e Once dissolved, add the solvent up to the calibration mark.

o Stopper the flask and invert it several times to ensure a homogeneous solution.

o Label the flask with the compound name, concentration, solvent, and date of preparation.

Storage and Stability

Proper storage is essential to maintain the quality and stability of 3-
(Methylsulfonyl)benzylamine hydrochloride.
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Storage Condition Recommendation

Rationale

Temperature Room temperature

To ensure chemical stability.[2]

Inert atmosphere (e.g., under

To prevent degradation from

Atmosphere ] reactive atmospheric
argon or nitrogen)
components.[2]
] i ) To prevent contamination and
Container Tightly closed container ]
exposure to moisture.[1]
To minimize the risk of
Location Cool, dry, well-ventilated place  degradation and ensure a safe

storage environment.[1]

Storage Decision Tree

The following diagram provides a logical flow for determining the appropriate storage of 3-

(Methylsulfonyl)benzylamine hydrochloride.
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Receiving 3-(Methylsulfonyl)benzylamine hydrochloride

Store at room temperature in a desiccator under inert gas Store at room temperature in a tightly sealed container in a desiccator

Click to download full resolution via product page

Caption: Decision tree for the proper storage of the compound.

First Aid and Emergency Procedures

In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures

Do not induce vomiting. Rinse mouth with water.

Ingestion _ _ ) _

Seek immediate medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.[1]

Remove contaminated clothing. Gently and
) thoroughly wash the affected area with running
Skin Contact ) ]
water and non-abrasive soap. Seek medical

attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

In case of a spill, wear appropriate PPE, scoop up the solid material, and place it into a suitable
container for disposal.[1] Ventilate the area and wash the spill site after material pickup is
complete.[1]

Disposal Considerations

Dispose of 3-(Methylsulfonyl)benzylamine hydrochloride and its containers in accordance
with all federal, state, and local regulations.[1] It is recommended to dissolve the material in a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations. Always
consult the Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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